Cas no 194869-02-8 (2H-1-Benzopyran-2-one, 3-acetyl-7-[bis(phenylmethyl)amino]-)

• Product Name: 2H-1-Benzopyran-2-one, 3-acetyl-7-[bis(phenylmethyl)amino]-
• CAS No: 194869-02-8
• MF: C₂₅H₂₁NO₃
• MW: 383.439146757126
• CID: 3864776
• PubChem ID: 85744567
• Update Time: 2025-04-22

2H-1-Benzopyran-2-one, 3-acetyl-7-[bis(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-acetyl-7-[bis(phenylmethyl)amino]-
• 3-ACETYL-7-(DIBENZYLAMINO)CHROMEN-2-ONE
• 194869-02-8
• 3-Acetyl-7-(dibenzylamino)-2H-chromen-2-one
• SCHEMBL16312149

• Inchi： 1S/C25H21NO3/c1-18(27)23-14-21-12-13-22(15-24(21)29-25(23)28)26(16-19-8-4-2-5-9-19)17-20-10-6-3-7-11-20/h2-15H,16-17H2,1H3
• InChI Key： HYNMKJMLBDAAAB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(N(CC3=CC=CC=C3)CC3=CC=CC=C3)=CC=C2C=C1C(C)=O

Computed Properties

• Exact Mass: 383.15214353Da
• Monoisotopic Mass: 383.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.6Ų